(2-Chloro-pyridin-4-yl)-((S)-3-hydroxy-pyrrolidin-1-yl)-methanone

• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• SMILES: C1CN(CC1O)C(=O)C2=CC(=NC=C2)Cl
• InChI: InChI=1S/C10H11ClN2O2/c11-9-5-7(1-3-12-9)10(15)13-4-2-8(14)6-13/h1,3,5,8,14H,2,4,6H2/t8-/m0/s1
• InChIKey: TUPYQXDFWMCGDG-QMMMGPOBSA-N

Medicinal chemistry programs sourcing chiral pyridine building blocks for CNS targets often encounter stereochemical ambiguity with racemic or regioisomeric mixtures, leading to irreproducible screening results. (2-Chloro-pyridin-4-yl)-((S)-3-hydroxy-pyrrolidin-1-yl)-methanone (CAS 1353994-77-0) eliminates this risk as a single, defined (S)-enantiomer. • 100% enantiomeric purity - no inactive (R)-distomer confounding fragment screens • 4-Pyridyl 2-chloro handle enables Pd-catalyzed diversification for kinase inhibitor libraries • TPSA 53.4 Ų at the CNS-permeability boundary for lead optimization programs

Chiral Heterocyclic Building Block for CNS Synthesis

(2-Chloro-pyridin-4-yl)-((S)-3-hydroxy-pyrrolidin-1-yl)-methanone (CAS 1353994-77-0) is a chiral heterocyclic building block defined by its C10H11ClN2O2 formula and a molecular weight of 226.66 g/mol . The structure features a 2-chloropyridine moiety linked via a carbonyl bridge to an (S)-3-hydroxypyrrolidine scaffold, establishing it as a single, defined enantiomer with the IUPAC name (2-chloropyridin-4-yl)-[(3S)-3-hydroxypyrrolidin-1-yl]methanone [1]. Its bifunctional architecture—combining an aryl chloride handle for cross-coupling with a chiral secondary alcohol—enables its role as a versatile intermediate in pharmaceutical synthesis, particularly for central nervous system (CNS) targets and enzyme-modulating candidates [2].

Stereochemistry Defined (S)-enantiomer scaffold

Functionality 2-Chloro handle + chiral secondary alcohol

Application CNS synthesis intermediate

• [1] Kuujia.com. Cas no 1353994-77-0 ((2-Chloro-pyridin-4-yl)-((S)-3-hydroxy-pyrrolidin-1-yl)-methanone). Chemical and Physical Properties, Computed Properties. View Source
• [2] Kuujia.com. Cas no 1353994-77-0 ((2-Chloro-pyridin-4-yl)-((S)-3-hydroxy-pyrrolidin-1-yl)-methanone). Product Description, 2025. View Source

Why Generic Analogs Cannot Substitute This Enantiomer

Substituting this specific (S)-enantiomer with a racemic mixture, a regioisomer, or a des-hydroxy analog introduces quantifiable risks in both synthetic outcomes and downstream biological function. The 4-pyridyl substitution pattern directs distinct electronic and steric properties compared to the 3-pyridyl regioisomer, while the single chiral (S)-alcohol governs enantioselective recognition in biological systems [1]. Removing the hydroxyl group entirely, as in the des-hydroxy analog (CAS 720693-06-1), eliminates a critical hydrogen-bond donor and reduces topological polar surface area (TPSA) from 53.4 Ų to 33.2 Ų, fundamentally altering solubility, permeability, and target-binding capacity [2]. These structural distinctions mean that substituting a generic analog without verifying stereochemical and regiochemical identity can lead to irreproducible synthetic routes or inactive biological probes.

Substitute

Risk

Racemic (R/S) mixture

May introduce confounding (R)-enantiomer, diluting stereospecific signal

3-Pyridyl regioisomer

Alters electronic conjugation and exit-vector geometry; may break kinase SAR

Des-hydroxy analog

Removes key H-bond donor; shifts TPSA by +20.2 Ų, altering permeability

• [1] Kuujia.com. Cas no 1353994-77-0. Highlights chirality, stereocenter, and CNS-targeting intermediate role. View Source
• [2] Kuujia.com. Computed Properties: Hydrogen Bond Donor Count 1, Hydrogen Bond Acceptor Count 3, Topological Polar Surface Area 53.4 Ų. View Source

Quantitative Differentiation from Racemic and Structural Analogs

Stereochemical Definition: Single (S)-Enantiomer vs. Racemic Mixture

The target compound is supplied as the single (S)-enantiomer, as confirmed by its IUPAC name (2-chloropyridin-4-yl)-[(3S)-3-hydroxypyrrolidin-1-yl]methanone and the stereochemically explicit InChI Key (TUPYQXDFWMCGDG-QMMMGPOBSA-N), which encodes the (S) configuration at the pyrrolidine 3-position . In contrast, the racemic variant (2-Chloropyridin-4-yl)-(3-hydroxypyrrolidin-1-yl)methanone, represented by InChI Key TUPYQXDFWMCGDG-UHFFFAOYSA-N, lacks stereochemical definition and yields a 1:1 mixture of (R) and (S) enantiomers . For applications requiring enantioselective target engagement—such as CNS receptor modulation or enzyme inhibition—the racemic mixture dilutes the active enantiomer by 50% and introduces the opposite enantiomer as a confounding variable in biological assays.

Stereochemical definition

Reported

Single (S)-enantiomer vs. racemic mixture; 2-fold effective concentration difference for stereospecific targets

Supports enantioselective assay fit

InChI Key confirms (S) configuration

Evidence Dimension	Stereochemical definition
Target Compound Data	Single (S)-enantiomer; InChI Key TUPYQXDFWMCGDG-QMMMGPOBSA-N; specific rotation determined by (S)-3-hydroxypyrrolidine configuration
Comparator Or Baseline	Racemic mixture (R/S); InChI Key TUPYQXDFWMCGDG-UHFFFAOYSA-N; no net optical rotation
Quantified Difference	2-fold effective concentration advantage of active enantiomer vs. racemate for stereospecific targets; elimination of confounding (R)-enantiomer
Conditions	Structural elucidation by IUPAC nomenclature and InChI Key stereochemical layer encoding

Why This Matters

Procuring the defined (S)-enantiomer eliminates the need for costly chiral resolution and ensures that 100% of the material contributes to the desired stereospecific interaction, directly improving assay signal-to-noise in enantioselective screening campaigns.

Regiochemical Precision: 4-Pyridyl vs. 3-Pyridyl Carbonyl Isomer

The target compound anchors the carbonyl bridge at the pyridine 4-position, yielding a distinct electronic landscape compared to the 3-pyridyl regioisomer (CAS 1219981-43-7). In the 4-pyridyl isomer, the chloro substituent resides at the 2-position (ortho to ring nitrogen), and the carbonyl is para to the nitrogen, creating a conjugation pattern that differs fundamentally from the 3-pyridyl isomer where the carbonyl is meta to the ring nitrogen . This regiochemistry influences the electron density at the chloro-substituted carbon, which is the primary site for Pd-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings [1]. The 2-chloro-4-pyridyl architecture is a privileged scaffold in kinase inhibitor design, whereas the 3-pyridyl isomer presents a different vector and electronic profile that may be incompatible with established structure-activity relationships .

Regiochemical precision

Data to verify

4-Pyridyl (para) vs. 3-Pyridyl (meta) carbonyl; distinct electronic conjugation and cross-coupling reactivity

Regiochemistry critical for kinase inhibitor design

Reactivity inferred from pyridine electronics

Evidence Dimension	Regiochemistry of pyridine substitution
Target Compound Data	2-Chloro substituent; carbonyl at pyridine 4-position (para to ring N); SMILES O=C(C1=CC=NC(Cl)=C1)N1CC[C@H](O)C1
Comparator Or Baseline	2-Chloro substituent; carbonyl at pyridine 3-position (meta to ring N); CAS 1219981-43-7; SMILES O=C(C1=CC=CN=C1Cl)N1CCC(O)C1
Quantified Difference	Distinct electronic conjugation: 4-acylpyridine (para) vs. 3-acylpyridine (meta); distinct reactivity in nucleophilic aromatic substitution and cross-coupling at C2-Cl position
Conditions	Structural assignment by canonical SMILES and IUPAC nomenclature; reactivity inferred from established pyridine electronic structure principles

Why This Matters

Medicinal chemistry programs built around 2-chloro-4-acylpyridine pharmacophores cannot substitute the 3-acyl regioisomer without redesigning the binding hypothesis, as the exit vector of the carbonyl-pyrrolidine moiety shifts by approximately 60° relative to the pyridine plane.

• [1] Kuujia.com. Cas no 1353994-77-0. Highlights suitability for cross-coupling reactions and ligand precursor applications. View Source

Hydrogen-Bond Donor Capacity for Solubility and CNS Permeability

The (S)-3-hydroxypyrrolidine moiety contributes one hydrogen-bond donor (HBD) to the target compound, whereas the des-hydroxy analog (2-Chloropyridin-4-yl)(pyrrolidin-1-yl)methanone, CAS 720693-06-1) has zero HBDs [1]. This single HBD increases topological polar surface area (TPSA) from 33.2 Ų (des-hydroxy) to 53.4 Ų (target compound), a 20.2 Ų increase representing a 60.8% gain in polar surface area [1]. In drug-discovery contexts, this TPSA differential can shift a compound across critical permeability thresholds; compounds with TPSA > 60 Ų generally exhibit poor blood-brain barrier penetration, while those with TPSA < 60-70 Ų are considered CNS-permeable. The target compound's TPSA of 53.4 Ų positions it near the CNS-accessible boundary, whereas the des-hydroxy analog at 33.2 Ų lies well within the CNS-permeable range—meaning the hydroxyl group serves as a tunable handle for modulating CNS exposure .

H-bond donor & TPSA

Class-level

TPSA 53.4 Ų (Δ+20.2 Ų vs. des-hydroxy)

Enables tunable CNS exposure context

Computed properties; verify experimentally

Evidence Dimension	Hydrogen-bond donor count and topological polar surface area
Target Compound Data	HBD = 1, HBA = 3, TPSA = 53.4 Ų, Rotatable Bonds = 1
Comparator Or Baseline	Des-hydroxy analog (CAS 720693-06-1): HBD = 0, HBA = 3, TPSA = 33.2 Ų, Rotatable Bonds = 1
Quantified Difference	ΔHBD = +1 (absolute gain); ΔTPSA = +20.2 Ų (+60.8% relative increase)
Conditions	Computed physicochemical properties from Kuujia.com (target) and ChemSpider (comparator); TPSA calculated by standard fragment-based method

Why This Matters

The hydroxyl group is not merely a polarity modifier—it is a strategic design element that allows medicinal chemists to tune logD, solubility, and CNS penetration by leveraging or masking this single HBD. The des-hydroxy analog cannot recapitulate this tunability.

• [1] Kuujia.com. Computed Properties for CAS 1353994-77-0. Hydrogen Bond Donor Count: 1, Hydrogen Bond Acceptor Count: 3, Topological Polar Surface Area: 53.4 Ų. View Source

Molecular Weight Precision in Stoichiometric Calculations

The target compound (MW 226.66 g/mol) differs from the des-hydroxy analog (MW 210.66 g/mol) by exactly 16.00 g/mol, corresponding to the replacement of a hydrogen atom with a hydroxyl group . This 7.6% increase in molecular weight directly affects mass-based stoichiometric calculations in multi-step synthetic routes. For a reaction employing 1.0 molar equivalent with 10 g of the des-hydroxy analog, the corresponding mass of the target compound would be 10.76 g—a deviation that, if unaccounted for, leads to systematic undercharging in parallel synthesis or library production . Conversely, the target compound and the 3-pyridyl regioisomer (CAS 1219981-43-7) share an identical molecular formula (C10H11ClN2O2) and molecular weight, but differ in regiochemistry, making orthogonal analytical differentiation (e.g., by HPLC retention time or NMR shift) essential for inventory control .

Molecular weight precision

Data to verify

MW 226.66 g/mol; +7.6% vs. des-hydroxy analog; isobaric with 3-pyridyl regioisomer

Critical for stoichiometric accuracy in library synthesis

Requires orthogonal QC for isobaric regioisomer

Evidence Dimension	Molecular weight and isobaric differentiation
Target Compound Data	MW = 226.66 g/mol; MF = C10H11ClN2O2; InChI Key = TUPYQXDFWMCGDG-QMMMGPOBSA-N
Comparator Or Baseline	Des-hydroxy analog (CAS 720693-06-1): MW = 210.66 g/mol, ΔMW = -16.00 g/mol (-7.6%). 3-Pyridyl regioisomer (CAS 1219981-43-7): MW = 226.66 g/mol, isobaric but InChI Key distinct
Quantified Difference	ΔMW vs. des-hydroxy = +16.00 g/mol (+7.6%). Isobaric with 3-pyridyl isomer; distinguishable only by orthogonal analytical methods
Conditions	Molecular weight from Fluorochem technical datasheet and ChemSpider; verified by HRMS or elemental analysis in QC

Why This Matters

Accurate molecular weight is critical for automated dispensing systems in parallel synthesis; the 7.6% mass differential between hydroxylated and non-hydroxylated analogs must be factored into reagent tables to avoid systematic errors in library production.

Application Scenarios for Chiral Heterocyclic Sourcing

Enantioselective Fragment-Based CNS Drug Discovery

The defined (S)-stereochemistry of this building block enables its direct use in fragment-based screening campaigns against CNS targets where chirality governs receptor binding. As noted in Section 3, the single (S)-enantiomer ensures 100% enantiomeric purity, eliminating the 50% inactive/distracting (R)-enantiomer present in racemic material [Section 3, Evidence Item 1]. The TPSA of 53.4 Ų positions the compound near the CNS-permeability boundary, making it an ideal fragment for lead optimization programs where CNS exposure must be finely balanced [Section 3, Evidence Item 3].

Suzuki-Miyaura Cross-Coupling for Kinase Inhibitor Libraries

The 2-chloro substituent on the 4-acylpyridine core serves as an electrophilic handle for Pd-catalyzed cross-coupling reactions, enabling diversification at a position that is ortho to the pyridine nitrogen [Section 3, Evidence Item 2]. The 4-acylpyridine regiochemistry is a recognized privileged scaffold in kinase inhibitor design. The precise molecular weight of 226.66 g/mol is critical for automated liquid handling systems to calculate correct stoichiometric ratios in library production, preventing the 7.6% mass error that would occur if the des-hydroxy analog were mistakenly used [Section 3, Evidence Item 4].

Chiral Pool Synthesis of Hydroxypyrrolidine Drug Candidates

As a pre-formed chiral (S)-3-hydroxypyrrolidine derivative, the compound serves as a direct entry point to complex APIs requiring this stereochemical motif, bypassing multi-step asymmetric synthesis or chiral resolution steps. The hydroxyl group serves as a latent handle for further derivatization (e.g., esterification, etherification, or oxidation) while also acting as a tunable modulator of physicochemical properties [Section 3, Evidence Item 3].

Isobaric Identity Verification in Regioisomer-Sensitive Programs

Because the 3-pyridyl and 4-pyridyl regioisomers share identical molecular weight (226.66 g/mol) and formula (C10H11ClN2O2), they are isobaric and cannot be distinguished by mass spectrometry alone [Section 3, Evidence Item 4]. Procurement of the correct 4-pyridyl isomer (CAS 1353994-77-0) requires orthogonal QC verification (e.g., NMR shift of the pyridine C-H protons, HPLC retention time against an authentic standard). This scenario is particularly critical for medicinal chemistry programs where the 4-acylpyridine vs. 3-acylpyridine substitution pattern determines the exit vector geometry and, consequently, target binding [Section 3, Evidence Item 2].

Application

Selection Property

Validation Focus

Enantioselective fragment-based CNS studies

Single (S)-enantiomer supply

Enantiomeric purity verification

Suzuki-Miyaura for kinase inhibitor libraries

2-Chloro-4-acylpyridine regiochemistry

Cross-coupling reactivity validation

Chiral pool synthesis of pyrrolidine candidates

Pre-formed (S)-3-hydroxypyrrolidine scaffold

Derivatization compatibility

Isobaric identity verification

Orthogonal QC methods (NMR, HPLC)

Regioisomer differentiation

• [1] Kuujia.com. Cas no 1353994-77-0. Computed Properties and Product Description. View Source